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Compound of Interest

Compound Name: 6-Amino-4-methyl-nicotinamide
CAS No.: 65169-39-3
Cat. No.: B3356131
Get Quote
. J

Executive Summary & Chemical Identity

6-Amino-4-methyl-nicotinamide (CAS: 65169-39-3) is a substituted pyridine derivative
utilized primarily as a bioactive building block in medicinal chemistry and as a structural probe
in metabolic pathway research. It is a structural analog of 6-Aminonicotinamide (6-AN), a
potent inhibitor of 6-phosphogluconate dehydrogenase. Due to this structural homology, 6-
Amino-4-methyl-nicotinamide must be handled with the presumption of significant biological
activity, including potential metabolic interference and reproductive toxicity, until definitive
toxicological data proves otherwise.

This guide provides a rigorous, self-validating framework for the safe storage, solubilization,
and experimental application of this compound.

Chemical Profile
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Property Specification

IUPAC Name 6-amino-4-methylpyridine-3-carboxamide
Molecular Formula C7H9Ns3O

Molecular Weight 151.17 g/mol

Appearance White to off-white crystalline powder
Solubility High in DMSO, DMF; Low in Water/PBS

_ Irritant (Skin/Eye/Resp); Potential Reprotoxin
Primary Hazard
(Analog-based)

Safety Assessment & Engineering Controls (HSE)

Core Directive: Treat as a Potent Compound (OEB 3 equivalent).

Personal Protective Equipment (PPE) Matrix

o Respiratory: N95/P2 respirator minimum; P100 required if handling open powder outside a
fume hood (not recommended).

e Dermal: Double-gloving is mandatory when using DMSO as a solvent.
o Inner Layer: Nitrile (4 mil).

o Quter Layer: Nitrile (minimum 5 mil) or Neoprene. Rationale: DMSO permeates standard
nitrile in <5 minutes, carrying dissolved solutes through the skin barrier.

e Ocular: Chemical splash goggles. Standard safety glasses are insufficient for fine powders
that can drift around side shields.

Engineering Controls

e Primary Containment: All weighing and open-vial manipulations must occur within a certified
Chemical Fume Hood or Biological Safety Cabinet (Class II, Type B2).
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» Static Control: Use an anti-static gun or ionizer bar during weighing. Pyridine derivatives are
prone to static charge, causing powder scattering ("fly-away") which leads to inaccurate
dosing and contamination.

Storage & Stability Protocols

Objective: Prevent hydrolytic degradation and photo-oxidation.

Receipt & Long-Term Storage

o Temperature: Store neat powder at -20°C.

» Desiccation: The amide bond is susceptible to hydrolysis. Store the vial inside a secondary
container (e.g., a sealed Falcon tube) containing active silica gel or Drierite™.

o Light: Protect from light. If the manufacturer vial is clear glass, wrap it in aluminum foil.

Freeze-Thaw Management

Repeated freeze-thaw cycles induce crystal lattice stress and condensation, degrading the
compound.

o Protocol: Upon first thaw, aliquot the stock solution into single-use volumes (e.g., 50 uL or
100 pL) in amber microcentrifuge tubes.

Technical Protocol: Solubilization & Stock
Preparation

Scientific Rationale: 6-Amino-4-methyl-nicotinamide exhibits poor aqueous solubility due to
the hydrophobic methyl group and the planar pyridine ring stacking. Aqueous buffers (PBS,
TBS) should only be introduced after initial solubilization in an organic solvent.

Solvent Selection Strategy

e Primary Solvent:Dimethyl Sulfoxide (DMSO).

o Grade: Anhydrous, 299.9% (Cell Culture Grade).
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o Solubility Limit: Typically ~50-100 mg/mL.

e Secondary Solvent: Dimethylformamide (DMF) if DMSO is incompatible with downstream
assays.

o Forbidden: Do not attempt to dissolve directly in water, saline, or alcohols (EtOH/MeOH), as
precipitation is likely at concentrations >1 mM.

Step-by-Step Preparation (10 mM Stock)

Target: Prepare 1 mL of 10 mM Stock Solution. Calculation:

Equilibration: Allow the product vial to warm to room temperature (RT) inside a desiccator
before opening. This prevents atmospheric water condensation on the cold powder.

Weighing: Accurately weigh 1.51 mg of powder into a sterile amber glass vial.

o Note: Plastic microfuge tubes can leach plasticizers in contact with 100% DMSO over
time; glass is preferred for long-term stock storage.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution: Vortex vigorously for 30—60 seconds.

o Validation: Inspect the solution against a dark background. It must be optically clear with
no particulates. If turbid, sonicate in a water bath at 37°C for 2 minutes.

Aliquoting: Dispense into single-use aliquots and store at -20°C or -80°C.

Visual Workflow (Graphviz)
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Figure 1: Safe Solubilization Workflow ensuring compound integrity and user safety.

Experimental Application Notes
Dilution for Cell Culture (The "1:1000 Rule")

To prevent solvent toxicity in cell-based assays, the final concentration of DMSO must remain <
0.5% (v/v) (ideally < 0.1%).

e Protocol:
o Prepare an Intermediate Dilution in culture medium.
» Example: Dilute 10 mM Stock 1:100 into medium
100 pM Working Solution (1% DMSO).
o Add this Working Solution to cells to achieve final concentration.

o Precipitation Check: When diluting the hydrophobic stock into aqueous media, immediate
precipitation (“"crashing out") may occur.

» Validation: Observe the Intermediate Dilution under a microscope. If crystals are visible,
the compound is insoluble at this concentration in this specific medium. Reduce
concentration or add a solubilizing agent (e.g., Cyclodextrin).

Waste Disposal
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e Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in
Hazardous Chemical Solid Waste bins (incineration).

e Liquid Waste: Solutions containing 6-Amino-4-methyl-nicotinamide must be collected in
Halogenated/Organic Solvent Waste streams. Do not pour down the sink.

Scientific Context & Mechanism
While specific literature on the 4-methyl derivative is sparse compared to the parent compound,
researchers utilize this molecule to probe the steric tolerance of NAD+ binding pockets.

o Pathway: Pentose Phosphate Pathway (PPP).

o Potential Mechanism: Analogous to 6-AN, this compound may form a toxic NADP analog,
inhibiting 6-phosphogluconate dehydrogenase (6-PGD).

« Significance: Inhibition of 6-PGD blocks the generation of NADPH, increasing cellular
susceptibility to oxidative stress (ROS) and inhibiting Ribose-5-phosphate synthesis required
for DNA repair.
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Figure 2: Hypothesized mechanism of action based on structural homology to 6-

Aminonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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